Cas no 879896-47-6 ((1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol)

• Product Name: (1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol
• CAS No: 879896-47-6
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• MDL: MFCD08435882
• CID: 719625
• PubChem ID: 18525806
• Update Time: 2025-05-20

(1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol,1-methyl-5-(2-thienyl)-
• (1-Methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol
• (1-methyl-5-thiophen-2-ylpyrazol-3-yl)methanol
• [1-Methyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl]methanol
• (1-Methyl-5-(thiophen-2-yl)-1H-pyrazol-3-yl)methanol
• AS-9238
• 879896-47-6
• HJYKWWXWCFOUID-UHFFFAOYSA-N
• (1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol, AldrichCPR
• SCHEMBL513361
• CS-0322147
• FT-0767744
• AKOS006345734
• DTXSID10594561
• MFCD08435882
• 3-hydroxymethyl-1-methyl-5-(2-thienyl)-1H-pyrazole
• DB-077160
• (1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol

• MDL： MFCD08435882
• Inchi： 1S/C9H10N2OS/c1-11-8(5-7(6-12)10-11)9-3-2-4-13-9/h2-5,12H,6H2,1H3
• InChI Key： HJYKWWXWCFOUID-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(CO)=NN1C

Computed Properties

• Exact Mass: 194.05100
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.32
• Melting Point: 56 °C
• Boiling Point: 358°C at 760 mmHg
• Flash Point: 170.3°C
• Refractive Index: 1.663
• PSA: 66.29000
• LogP: 1.64090

(1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol

The Compound CAS No 879896-47-6: (1-Methyl-5-Thien-2-Yl-1H-Pyrazol-3-Yl)Methanol

The compound CAS No 879896-47-6, commonly referred to as (1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol, is a fascinating molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of heterocyclic compounds, specifically pyrazoles, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and a thienyl group at position 5, with a methanol group attached at position 3. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The presence of the thienyl group in this compound introduces additional aromaticity and conjugation, enhancing its electronic properties. This makes it an ideal candidate for exploring its potential as a ligand in metalloorganic frameworks or as a building block in supramolecular chemistry. Moreover, the methanol group at position 3 provides hydrophilic characteristics, which can be advantageous in applications requiring solubility in polar solvents.

The synthesis of (1-methyl-5-thien-2-yl-1H-pyrazol-3-yl)methanol involves a multi-step process that typically starts with the preparation of the pyrazole core. The introduction of substituents such as the methyl and thienyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently, reducing environmental impact while maintaining high quality standards.

One of the most promising applications of this compound lies in its potential use as an intermediate in drug development. Pyrazole derivatives are known for their ability to modulate enzyme activity and receptor binding, making them valuable leads in the discovery of new therapeutic agents. For instance, studies have shown that certain pyrazole-containing compounds exhibit anti-inflammatory, antifungal, and anticancer activities. The presence of the thienyl group in this compound may further enhance its bioactivity by introducing additional electron-withdrawing or donating effects.

In addition to its pharmaceutical applications, (1-methyl-5-thien-2-yl-1H-pyrazol-3-Yl)methanol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). The ability to tune its electronic characteristics through substitution patterns offers exciting possibilities for designing novel materials with tailored properties.

From an environmental perspective, understanding the toxicity and biodegradability of this compound is crucial for its safe handling and application. Recent toxicological studies have indicated that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, CAS No 879896-47_6 represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a valuable compound for future exploration. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.